Cas no 2225144-73-8 ((5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride)

• Product Name: (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride
• CAS No: 2225144-73-8
• MF: C₈H₁₆Cl₃N₃
• MW: 260.591738700867
• CID: 5174559
• PubChem ID: 137964145
• Update Time: 2025-10-23

(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(5-chloro-1,3-dimethyl-1h-pyrazol-4-yl)methyl](ethyl)amine dihydrochloride
• N-((5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl)ethanamine dihydrochloride
• N-[(5-chloro-1,3-dimethylpyrazol-4-yl)methyl]ethanamine;dihydrochloride
• starbld0007063
• (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride

• Inchi： 1S/C8H14ClN3.2ClH/c1-4-10-5-7-6(2)11-12(3)8(7)9;;/h10H,4-5H2,1-3H3;2*1H
• InChI Key： AZBZLWHBTBLMFU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CNCC.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 142
• Topological Polar Surface Area: 29.8

Additional information on (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride

Introduction to (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride

(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride, with the CAS number 2225144-73-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design. The structure of this compound features a pyrazole ring substituted with chlorine and methyl groups, along with an ethylamine moiety, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, reductions, and acid-base neutralizations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of similar pyrazole derivatives. For instance, the use of transition metal catalysts has been reported to enhance the yield and selectivity of such reactions, which is particularly relevant for large-scale production in the pharmaceutical industry.

In terms of its physical properties, this compound is known for its high solubility in polar solvents, which facilitates its use in various solution-based reactions. Its melting point and boiling point are critical parameters that determine its stability under different conditions. Recent studies have also explored the thermodynamic properties of this compound using advanced computational methods, providing insights into its stability and reactivity under varying temperatures and pressures.

The biological activity of (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride has been a focal point of recent research. It has been reported to exhibit potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development targeting chronic inflammatory diseases. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for exploring its role in enzyme modulation and therapeutic interventions.

From an application standpoint, this compound finds utility in both academic research and industrial settings. Its role as an intermediate in the synthesis of more complex molecules is well-documented. Furthermore, its compatibility with various analytical techniques such as NMR spectroscopy and mass spectrometry makes it a valuable tool for structural elucidation and quality control in chemical manufacturing.

Recent breakthroughs in materials science have also seen the incorporation of pyrazole derivatives like this compound into polymer-based materials for enhanced mechanical and electronic properties. For example, studies have demonstrated that incorporating such molecules into polymeric matrices can improve their thermal stability and conductivity, paving the way for their use in advanced materials applications.

In conclusion, (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl(ethyl)amine dihydrochloride stands out as a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in ongoing research efforts aimed at developing novel drugs and materials.